Cas no 478043-28-6 (2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(4-fluorophenyl)acetonitrile)

2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(4-fluorophenyl)acetonitrile structure
478043-28-6 structure
Product Name:2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(4-fluorophenyl)acetonitrile
CAS No:478043-28-6
MF:C18H8F7N3
MW:399.265048027039
CID:854263
Update Time:2023-08-02

2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(4-fluorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 1,8-Naphthyridine-2-acetonitrile,alpha-(4-fluorophenyl)-5,7-bis(trifluoromethyl)-(9CI)
    • 2-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(4-fluorophenyl)acetonitrile
    • 2-[5,7-bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(4-fluorophenyl)acetonitrile
    • Bionet1_003650
    • HMS579C12
    • 2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(4-fluorophenyl)acetonitrile
    • Inchi: 1S/C18H8F7N3/c19-10-3-1-9(2-4-10)12(8-26)14-6-5-11-13(17(20,21)22)7-15(18(23,24)25)28-16(11)27-14/h1-7,12H
    • InChI Key: RBXVTVGCTDVUME-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(F)(F)F)N=C2C=1C=CC(C(C#N)C1C=CC(=CC=1)F)=N2)(F)F

Computed Properties

  • Exact Mass: 399.061
  • Monoisotopic Mass: 399.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 588
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.6
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